Cas no 2680865-32-9 (benzyl N-(2-acetyl-4-chlorophenyl)carbamate)

• Product Name: benzyl N-(2-acetyl-4-chlorophenyl)carbamate
• CAS No: 2680865-32-9
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 5635530
• PubChem ID: 165931952
• Update Time: 2025-06-30

benzyl N-(2-acetyl-4-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680865-32-9
• EN300-28291029
• benzyl N-(2-acetyl-4-chlorophenyl)carbamate

• Inchi： 1S/C16H14ClNO3/c1-11(19)14-9-13(17)7-8-15(14)18-16(20)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： SICZWAZJJRFRRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C)=O)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.0662210g/mol
• Monoisotopic Mass: 303.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(2-acetyl-4-chlorophenyl)carbamate

Introduction to Benzyl N-(2-acetyl-4-chlorophenyl)carbamate (CAS No. 2680865-32-9)

Benzyl N-(2-acetyl-4-chlorophenyl)carbamate, with the chemical formula C₁₃H₁₁ClN₂O₂ and CAS number 2680865-32-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of benzyl N-(2-acetyl-4-chlorophenyl)carbamate make it a versatile intermediate in synthetic chemistry, particularly in the synthesis of carbamate-based drugs.

The< strong>benzyl N-(2-acetyl-4-chlorophenyl)carbamate molecule consists of a benzyl group attached to a carbamate moiety, which is further linked to a 2-acetyl-4-chlorophenyl group. This unique arrangement of functional groups provides a rich scaffold for chemical modifications, enabling the design of molecules with tailored biological activities. The presence of both acetyl and chloro substituents on the aromatic ring enhances the reactivity and diversity of this compound, making it valuable in medicinal chemistry.

In recent years, there has been growing interest in carbamate derivatives due to their broad spectrum of biological activities. Carbamates are known for their role as intermediates in the synthesis of pesticides, herbicides, and pharmaceuticals. The< strong>benzyl N-(2-acetyl-4-chlorophenyl)carbamate has been explored for its potential in developing new drugs targeting various diseases. Its structural similarity to known bioactive molecules suggests that it may exhibit pharmacological properties such as insecticidal, fungicidal, and even anticancer activities.

One of the most compelling aspects of benzyl N-(2-acetyl-4-chlorophenyl)carbamate is its role as a building block in drug discovery. The compound's ability to undergo further functionalization allows chemists to modify its structure and optimize its biological activity. For instance, researchers have investigated its use in synthesizing novel carbamate-based inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The< strong>benzyl N-(2-acetyl-4-chlorophenyl)carbamate serves as a key intermediate in these synthetic routes, facilitating the creation of complex molecules with desired therapeutic effects.

The< strong>CAS No. 2680865-32-9 identification ensures that researchers can reliably source and utilize this compound for their studies. The standardized nomenclature provided by CAS numbers is crucial for maintaining consistency and accuracy in chemical research. This compound's CAS number is widely recognized in the scientific community, ensuring that it can be easily referenced and integrated into research projects without ambiguity.

Recent advancements in computational chemistry have further enhanced the utility of benzyl N-(2-acetyl-4-chlorophenyl)carbamate. Molecular modeling studies have been conducted to predict the binding modes of this compound with target proteins, providing insights into its potential pharmacological interactions. These studies have helped researchers design derivatives with improved affinity and selectivity, paving the way for more effective drug candidates.

The< strong>benzyl N-(2-acetyl-4-chlorophenyl)carbamate has also been explored in the context of green chemistry initiatives. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. The use of this compound as an intermediate allows for the implementation of sustainable practices, such as catalytic reactions and solvent-free conditions, which align with the principles of green chemistry.

In conclusion, benzyl N-(2-acetyl-4-chlorophenyl)carbamate (CAS No. 2680865-32-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As our understanding of biological systems continues to evolve, compounds like benzyl N-(2-acetyl-4-chlorophenyl)carbamate will play an increasingly important role in addressing complex diseases and improving human health.